3,4-diethoxy-N-(2-(4-nitrophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide

• IUPAC Name: 3,4-diethoxy-N-[2-(4-nitrophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C22H22N4O5S/c1-3-30-19-10-5-14(11-20(19)31-4-2)22(27)23-21-17-12-32-13-18(17)24-25(21)15-6-8-16(9-7-15)26(28)29/h5-11H,3-4,12-13H2,1-2H3,(H,23,27)
• InChI Key: PKUQWMWCPSYFBT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=C3CSCC3=NN2C4=CC=C(C=C4)[N+](=O)[O-])OCC
• Molecular Formula: C22H22N4O5S
• Molecular Weight: 454.5 g/mol

Description

3,4-diethoxy-N-(2-(4-nitrophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide is a useful research compound. Its molecular formula is C22H22N4O5S and its molecular weight is 454.5. The purity is usually 95%.
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Scientific Research Applications

1. Synthesis and Biological Evaluation

• Compounds like 3,4-diethoxy-N-(2-(4-nitrophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide are often synthesized and evaluated for their biological activity, especially as potential antitumor agents (Yoshida et al., 2005).
• Investigations into similar compounds have focused on understanding their interactions with various diamines and diols, elucidating the structures of synthesized compounds using techniques like FT-IR, NMR, and elemental analysis (Kasımoğulları et al., 2012).

2. Utilization in Synthesis of Heterocyclic Compounds

• These types of compounds are utilized in the synthesis of new heterocyclic compounds, including diaryl-substituted pyridine, pyrimidine, pyrazole, and isoxazole derivatives, which are further evaluated for their cytotoxic activity against cell lines (Mansour et al., 2020).
• Another study explored the substitution effects of similar benzamide derivatives on the allosteric modulation of metabotropic glutamate receptors, revealing insights into their potential neurological applications (de Paulis et al., 2006).

3. Role in Antimicrobial Activities

• Research into derivatives of this compound has shown potential antimicrobial activities, leading to the exploration of novel heterocyclic compounds for this purpose (Korkusuz et al., 2013).

4. Exploration of Pharmacological Properties

• These compounds have been investigated for their pharmacological properties, including studies on their synthesis, biological evaluation, and potential as drug candidates (Saeed et al., 2015).